Cas no 827612-81-7 (1-(phenylcarbamoyl)piperidine-3-carboxylic acid)

1-(Phenylcarbamoyl)piperidine-3-carboxylic acid is a versatile intermediate in organic synthesis, particularly valued for its piperidine and carboxylic acid functional groups. The compound's structure enables its use in the development of pharmaceuticals, agrochemicals, and specialty chemicals, where it serves as a key building block for amide and ester formation. Its phenylcarbamoyl moiety enhances reactivity in coupling reactions, while the piperidine ring contributes to conformational rigidity, making it useful in drug design. The carboxylic acid group allows for further derivatization, facilitating the creation of diverse molecular architectures. This compound is typically characterized by high purity and stability, ensuring reliable performance in synthetic applications.

1-(phenylcarbamoyl)piperidine-3-carboxylic acid structure

827612-81-7 structure

Product Name:1-(phenylcarbamoyl)piperidine-3-carboxylic acid

CAS No:827612-81-7

MF:C₁₃H₁₆N₂O₃

MW:248.277743339539

MDL:MFCD08261042

CID:682971

PubChem ID:16226941

Update Time:2025-05-28

1-(phenylcarbamoyl)piperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 3-Piperidinecarboxylic acid, 1-[(phenylamino)carbonyl]-
- 1-(anilinocarbonyl)piperidine-3-carboxylic acid
- 1-(phenylcarbamoyl)piperidine-3-carboxylic acid
- 3-(3-Methoxyphenyl)propanoic acid
- EN300-23235
- 827612-81-7
- AKOS016050064
- 1-(phenylcarbamoyl)piperidine-3-carboxylicacid
- Z147652040
- DTXSID30585355
- MFCD08261042
- AKOS000264037
- SCHEMBL7298745
- CS-0455922
- J-503485
- VS-02697
- BBL010822
- G74890
- STK625846
- MDL： MFCD08261042
- Inchi： 1S/C13H16N2O3/c16-12(17)10-5-4-8-15(9-10)13(18)14-11-6-2-1-3-7-11/h1-3,6-7,10H,4-5,8-9H2,(H,14,18)(H,16,17)
- InChI Key： UKCJZGIJDOLOQJ-UHFFFAOYSA-N
- SMILES： OC(C1CN(C(NC2C=CC=CC=2)=O)CCC1)=O

Computed Properties

Exact Mass: 248.11609238g/mol
Monoisotopic Mass: 248.11609238g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 18
Rotatable Bond Count: 4
Complexity: 313
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.1
Topological Polar Surface Area: 69.6Å²

Experimental Properties

Density: 1.3±0.1 g/cm3
Melting Point: 163-165 °C
Boiling Point: 518.0±50.0 °C at 760 mmHg
Flash Point: 267.1±30.1 °C
Vapor Pressure: 0.0±1.4 mmHg at 25°C

1-(phenylcarbamoyl)piperidine-3-carboxylic acid Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

1-(phenylcarbamoyl)piperidine-3-carboxylic acid Pricemore >>

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